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Compound of Interest

Compound Name: 5-Bromoquinazolin-2-amine

Cat. No.: B581877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold has long been a cornerstone in medicinal chemistry, renowned for its

broad spectrum of biological activities. Among its numerous halogenated derivatives, the 5-
bromoquinazolin-2-amine core is emerging as a promising platform for the development of

novel therapeutic agents. This technical guide provides a comprehensive overview of the

synthesis, biological activities, and mechanisms of action of 5-bromoquinazolin-2-amine
derivatives, with a focus on their potential as anticancer and antimicrobial agents.

Synthesis of the 5-Bromoquinazolin-2-amine
Scaffold
The synthetic routes to 5-bromoquinazolin-2-amine derivatives often commence with

commercially available and structurally related precursors. A common strategy involves the

initial synthesis of a 6-bromo-quinazolinone intermediate from 5-bromoanthranilic acid. This

intermediate can then be chemically modified to introduce the desired 2-amino functionality and

subsequent derivatization at this position.

A representative synthetic workflow is depicted below:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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